Cas no 1105219-39-3 (2-(4-fluorophenyl)-1-{4-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperazin-1-yl}ethan-1-one)

• Product Name: 2-(4-fluorophenyl)-1-{4-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperazin-1-yl}ethan-1-one
• CAS No: 1105219-39-3
• MF: C₂₁H₁₉FN₆O₂
• MW: 406.412966966629
• CID: 6236235
• PubChem ID: 30858907
• Update Time: 2025-10-29

2-(4-fluorophenyl)-1-{4-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-1-{4-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperazin-1-yl}ethan-1-one
• F5313-0827
• SCHEMBL24094830
• VU0641495-1
• 2-(4-fluorophenyl)-1-{4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}ethan-1-one
• 1105219-39-3
• AKOS024506221
• 2-(4-fluorophenyl)-1-(4-(3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)ethanone
• 2-(4-fluorophenyl)-1-[4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]ethanone

• Inchi： 1S/C21H19FN6O2/c22-16-5-3-15(4-6-16)14-20(29)27-11-9-26(10-12-27)19-8-7-18-23-24-21(28(18)25-19)17-2-1-13-30-17/h1-8,13H,9-12,14H2
• InChI Key： PZMDTIYQRUCFIW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(N1CCN(C2C=CC3=NN=C(C4=CC=CO4)N3N=2)CC1)=O

Computed Properties

• Exact Mass: 406.15535203g/mol
• Monoisotopic Mass: 406.15535203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-fluorophenyl)-1-{4-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperazin-1-yl}ethan-1-one

Introduction to 2-(4-Fluorophenyl)-1-{4-3-(Furan-2-yl)-1,2,4-Triazolo[4,3-b]Pyridazin-6-ylPiperazin-1-yl}Ethan-1-one

The compound with CAS Registry Number 1105219-39-3 is a highly specialized chemical entity that has garnered significant attention in the field of biopharmaceuticals. Known by its full IUPAC name, 2-(4-fluorophenyl)-1-{4-3-(furan-2-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylpiperazin-1-yl}ethan-1-one, this compound represents the cutting edge of chemical synthesis and pharmacological research. Its intricate structure combines elements from various heterocyclic systems, including furan derivatives, triazolo-pyridazine frameworks, and piperazine moieties, making it a unique candidate for drug discovery applications.

Recent studies have highlighted the potential of this compound in addressing inflammatory diseases. Its dual action mechanism, which combines anti-inflammatory properties with selective receptor targeting, positions it as a promising lead molecule in the development of next-generation therapeutic agents. The integration of furan-2-yl groups into its structure has been shown to enhance bioavailability while maintaining metabolic stability, two critical factors in pharmacokinetics.

One of the most notable features of this compound is its selectivity profile. Advanced computational modeling and experimental assays have demonstrated that it exhibits high affinity for inflammatory cytokines, particularly IL-6 and TNF-alpha, without significant off-target effects. This makes it a highly desirable candidate for precision medicine, where specificity is key to minimizing adverse effects.

Furthermore, the compound's triazolo-pyridazine core has been extensively studied for its role in signal transduction modulation. Research indicates that this moiety plays a pivotal role in inhibiting MAPK pathway activation, which is often implicated in chronic inflammatory conditions such as rheumatoid arthritis and psoriasis. The addition of the piperazine ring further enhances its pharmacodynamic properties, enabling sustained drug release and prolonged therapeutic effects.

Recent advancements in crystallography have provided valuable insights into the compound's molecular architecture. High-resolution X-ray diffraction studies have revealed a highly ordered structure, with key functional groups positioned optimally for receptor interaction. These findings align with computational predictions and underscore the importance of structural precision in drug design.

In terms of biological activity, this compound has shown remarkable efficacy in preclinical models of cancer and neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a compelling candidate for central nervous system disorders, such as Alzheimer's disease and multiple sclerosis. Ongoing research is focused on optimizing its therapeutic index and exploring potential synergistic effects with other anti-inflammatory agents.

Another area of active investigation is the compound's toxicological profile. Preliminary studies indicate that it exhibits low toxicity, even at higher doses, which bodes well for its safety assessment in clinical trials. Its metabolism has been extensively characterized, with primary pathways identified in both hepatic and renal systems. This information is critical for designing dosage regimens and understanding potential drug-drug interactions.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves the precise assembly of its constituent parts, requiring expertise in stereochemistry and reaction optimization. Innovations in transition metal catalysis have played a pivotal role in achieving high yields and maintaining structural integrity throughout the synthesis.

Looking ahead, this compound serves as a testament to the power of combinatorial chemistry in generating novel drug candidates. Its unique combination of structural complexity and functional diversity positions it at the forefront of drug discovery research. As our understanding of molecular mechanisms continues to deepen, compounds like CAS 1105219-39-3 will undoubtedly play a central role in unlocking new therapeutic possibilities.